2,4-dichlorophenyl 2,5-dimethoxybenzenesulfonate

• IUPAC Name: (2,4-dichlorophenyl) 2,5-dimethoxybenzenesulfonate
• InChI: InChI=1S/C14H12Cl2O5S/c1-19-10-4-6-13(20-2)14(8-10)22(17,18)21-12-5-3-9(15)7-11(12)16/h3-8H,1-2H3
• InChI Key: MFGMWWJQBGWNJF-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)OC)S(=O)(=O)OC2=C(C=C(C=C2)Cl)Cl
• Molecular Formula: C14H12Cl2O5S
• Molecular Weight: 363.2 g/mol

Description

2,4-dichlorophenyl 2,5-dimethoxybenzenesulfonate, also known as DCDS, is a chemical compound that has been extensively studied for its potential use in scientific research. DCDS has been found to have a variety of biochemical and physiological effects, making it a valuable tool for researchers in a wide range of fields.

Mechanism of Action

The mechanism of action of 2,4-dichlorophenyl 2,5-dimethoxybenzenesulfonate is not fully understood, but it is thought to involve the modulation of ion channel activity. Specifically, 2,4-dichlorophenyl 2,5-dimethoxybenzenesulfonate has been found to bind to and modulate the activity of certain types of ion channels, leading to changes in cellular function.
Biochemical and Physiological Effects:
2,4-dichlorophenyl 2,5-dimethoxybenzenesulfonate has a variety of biochemical and physiological effects, including the modulation of ion channel activity, changes in cellular signaling pathways, and alterations in gene expression. These effects can have a range of downstream effects, including changes in cellular function and potential therapeutic effects in diseases such as cancer and Alzheimer's disease.

Advantages and Limitations for Lab Experiments

One advantage of using 2,4-dichlorophenyl 2,5-dimethoxybenzenesulfonate in lab experiments is its ability to modulate ion channel activity, making it a valuable tool for studying their function. Additionally, 2,4-dichlorophenyl 2,5-dimethoxybenzenesulfonate has been found to have potential therapeutic effects in diseases such as cancer and Alzheimer's disease. However, limitations of using 2,4-dichlorophenyl 2,5-dimethoxybenzenesulfonate in lab experiments include the need for careful dosing and potential off-target effects on other cellular processes.

Future Directions

There are a number of potential future directions for research involving 2,4-dichlorophenyl 2,5-dimethoxybenzenesulfonate, including further studies on its mechanism of action and potential therapeutic effects in diseases such as cancer and Alzheimer's disease. Additionally, 2,4-dichlorophenyl 2,5-dimethoxybenzenesulfonate could be used as a tool for studying the function of other ion channels and cellular processes, leading to a better understanding of their function and potential therapeutic targets.

Synthesis Methods

2,4-dichlorophenyl 2,5-dimethoxybenzenesulfonate can be synthesized using a variety of methods, including the reaction of 2,4-dichlorophenol with 2,5-dimethoxybenzenesulfonyl chloride in the presence of a base such as triethylamine. Other methods involve the use of different starting materials and reaction conditions, but all result in the formation of 2,4-dichlorophenyl 2,5-dimethoxybenzenesulfonate.

Scientific Research Applications

2,4-dichlorophenyl 2,5-dimethoxybenzenesulfonate has been used in a variety of scientific research applications, including as a tool for studying the function of ion channels and as a potential therapeutic agent for a range of diseases. 2,4-dichlorophenyl 2,5-dimethoxybenzenesulfonate has been shown to modulate the activity of certain ion channels, making it a valuable tool for studying their function. Additionally, 2,4-dichlorophenyl 2,5-dimethoxybenzenesulfonate has been found to have potential therapeutic effects in diseases such as cancer and Alzheimer's disease.